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Compound of Interest

Compound Name: dl-Aloesol

Cat. No.: B161559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of dl-Aloesol (also

known as aloesin) and Aloin, two prominent bioactive compounds found in Aloe species. The

following sections detail their comparative anti-inflammatory, antioxidant, and anticancer

properties, supported by experimental data and methodologies.

Comparative Biological Activity: A Tabular Summary
The following tables summarize the key quantitative data on the biological activities of dl-
Aloesol and Aloin.
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Table 1:

Comparative Anti-

Inflammatory Activity

Compound Experimental Model Key Findings Quantitative Data

dl-Aloesol (Aloesin)

Dextran sulfate

sodium (DSS)-

induced colitis in rats

Most potent inhibitor

of intestinal

inflammatory

responses compared

to aloin and aloe-gel.

[1]

Decreased colonic

myeloperoxidase

(MPO) activity by

32.2% (0.1% diet) and

40.1% (0.5% diet).[1]

Aloin
DSS-induced colitis in

rats

Reduced plasma

leukotriene B4 (LTB4)

and tumor necrosis

factor-α (TNF-α)

concentrations.[1]

Statistically significant

reduction in plasma

LTB4 and TNF-α.[1]

Lipopolysaccharide

(LPS)-stimulated

murine macrophages

Suppressed nitric

oxide (NO)

production.[2]

Dose-dependent

suppression of NO at

5-40 µM.[2]
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Table 2:

Comparative

Antioxidant Activity

Compound Assay Key Findings Quantitative Data

dl-Aloesol (Aloesin)

Oxygen Radical

Absorbance Capacity

(ORAC)

Higher ORAC value

than green tea and

grape seed extracts.

[3]

ORAC value of 5331

µmol TE/g.[3]

Thiobarbituric acid

reactive substances

(TBARS)

Inhibited TBARS

formation.

EC50 value lower

than propylene glycol-

water and glycerol-

water extracts,

indicating greater

inhibition.[4]

Aloin
DPPH radical

scavenging

Aloin-rich extracts

exhibited antioxidant

activity.

An ethyl acetate

extract with high aloin

content had an IC50

value of 35.45 µg/mL.

Superoxide

scavenging

Barbaloin (Aloin)

increased liver

antioxidant enzyme

activity at high

concentrations.[5]

Significant increase at

3, 6, and 12 mM.[5]
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Table 3:

Comparative

Anticancer Activity

Compound Cell Line Assay IC50 Value

dl-Aloesol (Aloesin)
SKOV3 (Ovarian

cancer)
MTT assay ~5 µM[6]

Aloin A
SH-SY5Y

(Neuroblastoma)
MTT assay 213 ± 33.3 µM[7]

Aloin B
SH-SY5Y

(Neuroblastoma)
MTT assay 198.7 ± 31 µM[7]

Aloin A & B Mixture
SH-SY5Y

(Neuroblastoma)
MTT assay 218.9 ± 38.9 µM[7]

Aloin
HeLa (Cervical

cancer)
MTT assay

More resistant than

SH-SY5Y cells.[7]

Experimental Protocols
A summary of the methodologies employed in the cited studies is provided below to offer a

deeper understanding of the experimental context.

Anti-Inflammatory Activity (DSS-Induced Colitis Model)[1]

Animal Model: Male Sprague Dawley rats.

Induction of Colitis: 3% dextran sulfate sodium (DSS) in drinking water for 1 week.

Treatment: Rats were fed experimental diets supplemented with 0.1% or 0.5% dl-Aloesol or

Aloin for 2 weeks prior to and during colitis induction.

Biochemical Markers: Plasma leukotriene B4 (LTB4) and tumor necrosis factor-α (TNF-α)

concentrations were measured. Colonic myeloperoxidase (MPO) activity and mRNA

expression of TNF-α and interleukin-1β (IL-1β) were also assessed.

Antioxidant Activity (ORAC Assay)[3]
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The Oxygen Radical Absorbance Capacity (ORAC) assay was used to determine the

antioxidant capacity of dl-Aloesol relative to green tea and grape seed extracts. This assay

measures the ability of an antioxidant to quench peroxyl radicals.

Anticancer Activity (MTT Assay)[6][7]

Cell Lines: Human ovarian cancer (SKOV3), neuroblastoma (SH-SY5Y), and cervical cancer

(HeLa) cell lines were used.

Methodology: Cells were treated with varying concentrations of dl-Aloesol or Aloin for

specified time periods (e.g., 24, 48, 72 hours). The 3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide (MTT) assay was then performed to assess cell viability. The

IC50 value, the concentration of the compound that inhibits 50% of cell growth, was

calculated.

Signaling Pathway Modulation
Both dl-Aloesol and Aloin have been shown to modulate various signaling pathways to exert

their biological effects. The following diagrams illustrate some of the key pathways involved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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